1-(4-Isopropylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(4-propan-2-ylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C14H14N4O/c1-9(2)10-3-5-11(6-4-10)18-13-12(7-17-18)14(19)16-8-15-13/h3-9H,1-2H3,(H,15,16,19)
• InChI Key: XVFJYPSIOXPEGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC=N3
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

1-(4-Isopropylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of pyrazolopyrimidines and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-(4-Isopropylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in inflammation, cancer, and bacterial infections. The compound has also been reported to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
1-(4-Isopropylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one has been reported to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in inflammation. The compound has also been reported to induce apoptosis in cancer cells and inhibit the growth of bacterial cells. In addition, it has been reported to reduce oxidative stress and inflammation in the brain, which may have a neuroprotective effect.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-Isopropylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is its potential use in the treatment of various diseases. The compound has been reported to have anti-inflammatory, anti-cancer, and anti-bacterial properties, which make it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research on 1-(4-Isopropylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. One of the directions is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its mechanism of action and identify its molecular targets. Furthermore, the synthesis of analogs of this compound with improved solubility and bioavailability may lead to the development of more effective drugs.

Scientific Research Applications

1-(4-Isopropylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one has been extensively studied for its potential applications in various fields. It has been reported to have anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.